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Compound of Interest

Compound Name: 1-Methyllysergol-d3

Cat. No.: B15622593

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1-Methyllysergol-d3, a deuterated

derivative of the ergoline alkaloid 1-Methyllysergol. This document details its molecular

properties, relevant experimental protocols for its study, and explores its likely interactions with

key biological signaling pathways.

Core Molecular Data
The key quantitative data for 1-Methyllysergol-d3 and its non-deuterated counterpart are

summarized in the table below. The deuteration of the 1-methyl group provides a valuable tool

for various analytical applications, particularly in mass spectrometry-based assays, where it

can be used as an internal standard for the accurate quantification of unlabeled 1-

Methyllysergol.
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Compound Molecular Formula
Molecular Weight (
g/mol )

CAS Number

1-Methyllysergol-d3 C₁₇H₁₇D₃N₂O 271.37 Not Available

1-Methyllysergol C₁₇H₂₀N₂O 268.35 5572-96-3

Applications in Research
1-Methyllysergol, as an ergoline derivative, is primarily of interest to researchers in the fields of

pharmacology and neurobiology due to its structural similarity to other ergoline alkaloids that

are known to interact with various neurotransmitter receptors, most notably serotonin (5-HT),

dopamine, and adrenergic receptors. The deuterated form, 1-Methyllysergol-d3, serves as an

ideal internal standard for quantitative studies of 1-Methyllysergol in biological matrices using

techniques such as liquid chromatography-mass spectrometry (LC-MS).

Experimental Protocols
The study of 1-Methyllysergol and its deuterated analog typically involves a range of standard

and specialized experimental techniques. Below are detailed methodologies for key

experiments.

Analysis of Ergoline Alkaloids by HPLC-MS/MS
This protocol outlines a general procedure for the quantification of ergoline alkaloids in a given

sample, which can be adapted for 1-Methyllysergol.

1. Sample Preparation (Extraction):

Weigh 5 grams of the homogenized sample into a 50 mL polypropylene centrifuge tube.

Add 20 mL of an extraction solvent (e.g., acetonitrile/water, 80:20, v/v with 0.1% formic acid).

Vortex the mixture for 1 minute to ensure thorough mixing.

Agitate on a mechanical shaker for 60 minutes at room temperature.

Centrifuge the sample at 4000 rpm for 10 minutes.
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Transfer the supernatant to a clean tube. For cleaner samples, a solid-phase extraction

(SPE) cleanup step may be employed.

2. HPLC-MS/MS Analysis:

HPLC System: A high-performance liquid chromatography system capable of gradient

elution.

Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: A linear gradient from 5% to 95% Mobile Phase B over 10 minutes, followed by a

5-minute re-equilibration.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive

electrospray ionization (ESI+) mode.

Detection: Multiple Reaction Monitoring (MRM) is used for quantification. Specific precursor-

to-product ion transitions for 1-Methyllysergol and 1-Methyllysergol-d3 would need to be

determined by direct infusion of the analytical standards.

Sample Preparation Analysis

Homogenized Sample Extraction with Acetonitrile/Water Centrifugation Supernatant Collection HPLC Separation MS/MS Detection Data Analysis

Click to download full resolution via product page

Workflow for the analysis of 1-Methyllysergol.
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Receptor Binding Assay
This protocol describes a competitive radioligand binding assay to determine the affinity of 1-

Methyllysergol for a specific serotonin receptor subtype.

1. Materials:

Cell membranes expressing the target human serotonin receptor.

A specific radioligand for the target receptor (e.g., [³H]5-HT).

Unlabeled 1-Methyllysergol at various concentrations.

Assay buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl₂, 0.1% BSA, pH 7.4).

96-well microplates.

Glass fiber filters.

Scintillation cocktail and a scintillation counter.

2. Procedure:

Prepare serial dilutions of unlabeled 1-Methyllysergol.

In a 96-well plate, add in the following order:

Assay buffer.

Either buffer (for total binding), a high concentration of a known non-specific ligand (for

non-specific binding), or the diluted 1-Methyllysergol.

Radioligand at a concentration close to its Kd.

Cell membrane preparation to initiate the binding.

Incubate the plate at room temperature for a predetermined time to reach equilibrium.

Terminate the binding by rapid filtration through glass fiber filters using a cell harvester.
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Wash the filters with ice-cold assay buffer to remove unbound radioligand.

Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity.

3. Data Analysis:

Calculate specific binding by subtracting non-specific binding from total binding.

Plot the percentage of specific binding against the logarithm of the 1-Methyllysergol

concentration.

Fit the data using a non-linear regression model to determine the IC₅₀ value.

Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 +

[L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Potential Signaling Pathways
Based on the ergoline structure, 1-Methyllysergol is anticipated to interact with G-protein

coupled receptors (GPCRs), particularly serotonin (5-HT) receptors. The downstream signaling

pathways activated will depend on the specific receptor subtype and the G-protein to which it

couples.

Serotonin Receptor Signaling
Serotonin receptors are a diverse family of GPCRs that can couple to different G-proteins,

leading to a variety of intracellular responses.

5-HT₁-like Receptors (Gαi/o-coupled): Activation of these receptors typically leads to the

inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP)

levels.

5-HT₂-like Receptors (Gαq/11-coupled): These receptors activate phospholipase C (PLC),

which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol trisphosphate

(IP₃) and diacylglycerol (DAG). IP₃ triggers the release of intracellular calcium, while DAG

activates protein kinase C (PKC).
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5-HT₄, 5-HT₆, 5-HT₇ Receptors (Gαs-coupled): Stimulation of these receptors activates

adenylyl cyclase, leading to an increase in intracellular cAMP levels and subsequent

activation of protein kinase A (PKA).
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A generalized G-protein coupled receptor signaling pathway.
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The specific affinity of 1-Methyllysergol for each of these receptor subtypes would need to be

determined experimentally to fully elucidate its pharmacological profile and predict its

physiological effects. The use of 1-Methyllysergol-d3 as an internal standard in such studies

will be crucial for obtaining accurate and reliable quantitative data.

To cite this document: BenchChem. [A Technical Guide to 1-Methyllysergol-d3: Properties,
Analysis, and Biological Interactions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15622593/docs#a-technical-guide-to-1-
methyllysergol-d3-properties-analysis-and-biological-interactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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